Cas no 36293-37-5 (3,5-dinitro-N-(2-nitrophenyl)benzamide)

• Product Name: 3,5-dinitro-N-(2-nitrophenyl)benzamide
• CAS No: 36293-37-5
• MF: C₁₃H₈N₄O₇
• MW: 332.225222587585
• CID: 921208
• PubChem ID: 298928
• Update Time: 2025-04-19

3,5-dinitro-N-(2-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dinitro-N-(2-nitrophenyl)benzamide
• 19886P
• AC1L6TV1
• KB-119415
• MolPort-003-700-961
• NSC171301
• NSC-171301
• AKOS001586492
• 36293-37-5
• DTXSID90305632

• Inchi： 1S/C13H8N4O7/c18-13(14-11-3-1-2-4-12(11)17(23)24)8-5-9(15(19)20)7-10(6-8)16(21)22/h1-7H,(H,14,18)
• InChI Key： QGVJNNLZUBBYJI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 332.03934
• Monoisotopic Mass: 332.03929861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 158.52
• LogP: 4.30610